Cas no 919088-12-3 (Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-)

• Product name: Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-
• CAS No: 919088-12-3
• MF: C₁₇H₂₆N₂O₂
• MW: 290.40054
• CID: 766796
• PubChem ID: 71425723

Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-methyl-3-[4-(4-methyl-1-piperazinyl)butoxy]-
• 4-methyl-3-[4-(4-methylpiperazin-1-yl)butoxy]benzaldehyde
• DTXSID80844505
• 919088-12-3

• Inchi： InChI=1S/C17H26N2O2/c1-15-5-6-16(14-20)13-17(15)21-12-4-3-7-19-10-8-18(2)9-11-19/h5-6,13-14H,3-4,7-12H2,1-2H3
• InChI Key： XZWNEXZTVBWAEA-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C=O)OCCCCN2CCN(CC2)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.8Ų